Cas no 140217-84-1 (tert-Butyl 6-oxo-1,4-thiazepane-4-carboxylate 1,1-dioxide)

tert-Butyl 6-oxo-1,4-thiazepane-4-carboxylate 1,1-dioxide structure
140217-84-1 structure
Product Name:tert-Butyl 6-oxo-1,4-thiazepane-4-carboxylate 1,1-dioxide
CAS No:140217-84-1
MF:C10H17NO5S
MW:263.310682058334
CID:1082845
PubChem ID:19980844
Update Time:2025-04-20

tert-Butyl 6-oxo-1,4-thiazepane-4-carboxylate 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 6-oxo-1,4-thiazepane-4-carboxylate 1,1-dioxide
    • 1,1,6-TRIOXO-1L6-[1,4]THIAZEPANE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
    • tert-butyl 1,1,6-trioxo-1,4-thiazepane-4-carboxylate
    • tetrahydro-6-oxo-1,4-Thiazepine-4(5H)-carboxylic acid 1,1-dimethylethyl ester 1,1-dioxide
    • DTXSID601119440
    • tert-butyl 1,1,6-trioxo-1lambda,4-thiazepane-4-carboxylate
    • SCHEMBL7410120
    • ZIOHMVIJBJPTBH-UHFFFAOYSA-N
    • 140217-84-1
    • A898462
    • 1,4-Thiazepine-4(5H)-carboxylic acid, tetrahydro-6-oxo-, 1,1-dimethylethyl ester, 1,1-dioxide
    • 4-N-(t-Butyloxycarbonyl)-1,1-dioxo -2,3,4,5,6,7-hexahydro-1,4-thiazepin-6-one
    • AT40039
    • DB-353085
    • Inchi: 1S/C10H17NO5S/c1-10(2,3)16-9(13)11-4-5-17(14,15)7-8(12)6-11/h4-7H2,1-3H3
    • InChI Key: ZIOHMVIJBJPTBH-UHFFFAOYSA-N
    • SMILES: S1(CC(CN(C(=O)OC(C)(C)C)CC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 263.08274382g/mol
  • Monoisotopic Mass: 263.08274382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 89.1Ų

Experimental Properties

  • Density: 1.281±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.9 g/l) (25 º C),

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